(Z)-2-Hydroxymethyl-2-butenoic acid (Z)-2-Hydroxymethyl-2-butenoic acid (2Z)-2-(Hydroxymethyl)but-2-enoic acid, also known as sarracinate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group (2Z)-2-(Hydroxymethyl)but-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (2Z)-2-(Hydroxymethyl)but-2-enoic acid has been primarily detected in urine. Within the cell, (2Z)-2-(hydroxymethyl)but-2-enoic acid is primarily located in the cytoplasm and adiposome.
Brand Name: Vulcanchem
CAS No.: 11042-14-1
VCID: VC0078750
InChI: InChI=1S/C5H8O3/c1-2-4(3-6)5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2-
SMILES: CC=C(CO)C(=O)O
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol

(Z)-2-Hydroxymethyl-2-butenoic acid

CAS No.: 11042-14-1

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VCID: VC0078750

Molecular Formula: C5H8O3

Molecular Weight: 116.11 g/mol

(Z)-2-Hydroxymethyl-2-butenoic acid - 11042-14-1

CAS No. 11042-14-1
Product Name (Z)-2-Hydroxymethyl-2-butenoic acid
Molecular Formula C5H8O3
Molecular Weight 116.11 g/mol
IUPAC Name (Z)-2-(hydroxymethyl)but-2-enoic acid
Standard InChI InChI=1S/C5H8O3/c1-2-4(3-6)5(7)8/h2,6H,3H2,1H3,(H,7,8)/b4-2-
Standard InChIKey BAOHMJZBCIUQEO-RQOWECAXSA-N
Isomeric SMILES C/C=C(/CO)\C(=O)O
SMILES CC=C(CO)C(=O)O
Canonical SMILES CC=C(CO)C(=O)O
Description (2Z)-2-(Hydroxymethyl)but-2-enoic acid, also known as sarracinate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group (2Z)-2-(Hydroxymethyl)but-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (2Z)-2-(Hydroxymethyl)but-2-enoic acid has been primarily detected in urine. Within the cell, (2Z)-2-(hydroxymethyl)but-2-enoic acid is primarily located in the cytoplasm and adiposome.
PubChem Compound 12315337
Last Modified Nov 11 2021
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